Cas no 313404-45-4 (3,5-dimethoxy-N-[(2Z)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide)

• Product Name: 3,5-dimethoxy-N-[(2Z)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
• CAS No: 313404-45-4
• Molecular Formula: C₁₇H₁₆N₂O₃S
• Molecular Weight: 328.385542869568
• CID: 5776192
• PubChem ID: 2320992

3,5-dimethoxy-N-[(2Z)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide Properties

Names and Identifiers

• MLS001004648
• CHEMBL3211870
• AKOS001013297
• SR-01000005037
• SMR000348267
• Z27379666
• 313404-45-4
• HMS2702N03
• (Z)-3,5-dimethoxy-N-(3-methylbenzo[d]thiazol-2(3H)-ylidene)benzamide
• Oprea1_078312
• 3,5-dimethoxy-N-(3-methyl-1,3-benzothiazol-2-ylidene)benzamide
• SR-01000005037-1
• AKOS030742033
• 3,5-dimethoxy-N-[(2Z)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
• F0174-0187
• Benzamide, 3,5-dimethoxy-N-(3-methyl-2(3H)-benzothiazolylidene)-

• InChIKey： MEJLBUBBHNGMJK-ZCXUNETKSA-N
• Inchi： 1S/C17H16N2O3S/c1-19-14-6-4-5-7-15(14)23-17(19)18-16(20)11-8-12(21-2)10-13(9-11)22-3/h4-10H,1-3H3/b18-17-
• SMILES： S1/C(=N\C(C2C=C(C=C(C=2)OC)OC)=O)/N(C)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 328.08816355g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 328.08816355g/mol
• Heavy Atom Count: 23
• Complexity: 459
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• Boiling Point: 523.5±60.0 °C(Predicted)
• pka: -0.56±0.20(Predicted)
• Density: 1.27±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes